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Compound of Interest

1-(2-Chloroethyl)azepane
Compound Name:
hydrochloride

Cat. No.: B046935

For Researchers, Scientists, and Drug Development Professionals
Chemical Identity: 1-(2-Chloroethyl)azepane hydrochloride
CAS Number: 26487-67-2

Molecular Formula: CsH17CIz2N

Molecular Weight: 198.13 g/mol

Section 1: Physical and Chemical Properties

This section summarizes the key physical and chemical properties of 1-(2-
Chloroethyl)azepane hydrochloride. The data has been compiled from various chemical
supplier safety data sheets.
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Property Value Reference
Physical State Solid, crystalline powder [1]
Appearance White to off-white or very pale

yellow
Melting Point 208-210 °C [1]
Boiling Point 213.3 °C at 760 mmHg
Density 0.984 g/cm?
Solubility Soluble in water.
Hygroscopicity Hygroscopic N/A
Vapor Pressure No data available
pKa No data available

Section 2: Hazard Identification and Classification

1-(2-Chloroethyl)azepane hydrochloride is classified as a hazardous substance according to
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The
primary hazards are acute oral toxicity and long-term adverse effects on aquatic life. Some
suppliers also indicate hazards related to skin, eye, and respiratory irritation, as well as
inhalation toxicity.

GHS Classification Summary
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation

3 H331: Toxic if inhaled

Specific target organ toxicity —
Single exposure (Respiratory

tract irritation)

H335: May cause respiratory

w

irritation

Hazardous to the aquatic

environment, long-term hazard

H412: Harmful to aquatic life

with long lasting effects

Note: The GHS classification is based on information from multiple supplier safety data sheets.

Not all suppliers list all hazard classes.

GHS Label Elements

Pictogram Signal Word
waalt text

Danger
lwaalt text

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.
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e P273: Avoid release to the environment.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[1]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P330: Rinse mouth.
e P405: Store locked up.

e P501: Dispose of contents/container in accordance with local, regional, national, and
international regulations.

Section 3: Toxicological Information

Limited quantitative toxicological data is publicly available for 1-(2-Chloroethyl)azepane
hydrochloride. The GHS classification of "Acute Toxicity, Oral (Category 3)" indicates a
presumed oral LD50 value between 50 and 300 mg/kg.
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Endpoint Species Route Value Reference
LD50 Mouse Intravenous 56 mg/kg N/A
No data
available.
Oral LD50 Not specified Oral Classified as
Category 3 (50-
300 mg/kg)
Dermal LD50 Not specified Dermal No data available
o N Causes skin
Skin Irritation Not specified Dermal o
irritation (H315)
Causes serious
Eye Irritation Not specified Ocular eye irritation
(H319)
Sensitization Not specified No data available

Section 4: First-Aid Measures

The following first-aid measures are recommended in case of exposure to 1-(2-
Chloroethyl)azepane hydrochloride.
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Exposure Route

First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Immediately call a

physician.

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. If

symptoms persist, call a physician.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediate medical

attention is required.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Immediately call a physician

or poison control center.

First-Aid Workflow for Exposure
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Exposure Occurs

Route of Exposure

\ Y A \

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse Eyes with Water (15-20 min) Rinse Mouth
Administer Oxygen if needed Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for different exposure routes.

Section 5: Firefighting Measures

Aspect Recommendation

] S ] Use water spray, dry chemical, carbon dioxide,
Suitable Extinguishing Media ‘
or foam.

Unsuitable Extinguishing Media No data available

During a fire, may emit irritant and toxic fumes,
Hazardous Combustion Products including carbon oxides, nitrogen oxides, and

hydrogen chloride gas.

Wear a self-contained breathing apparatus

Special Protective Equipment for Firefighters ) ]
(SCBA) and full protective clothing.
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Section 6: Accidental Release Measures

In the event of a spill or release, the following procedures should be followed to minimize
exposure and environmental contamination.

Chemical Spill Response Workflow

Spill Detected

Evacuate Personnel Wear Full Personal
Ensure Adequate Ventilation Protective Equipment (PPE)

Contain Spill

Prevent entry into waterways

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect into a sealed container
for disposal

Decontaminate Spill Area
with suitable solvent

Dispose of Waste in Accordance
with Regulations

Click to download full resolution via product page
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Caption: Logical workflow for responding to a chemical spill.

Section 7: Handling and Storage

Aspect Recommendation

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust. Use only in a well-
Safe Handling ventilated area. Do not eat, drink, or smoke

when using this product. Wash hands

thoroughly after handling.

Store in a cool, dry, well-ventilated place. Keep

container tightly closed. Store locked up.
Storage )

Recommended storage temperature is 2-8°C for

long-term storage.

i i Strong acids, strong alkalis, strong oxidizing
Incompatible Materials

agents, and strong reducing agents.

Section 8: Exposure Controls and Personal
Protection

Currently, there are no established occupational exposure limits (e.g., PEL, TLV) for 1-(2-
Chloroethyl)azepane hydrochloride.

Personal Protective Equipment (PPE)
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Type

Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.

Skin Protection

Wear impervious protective clothing and gloves

(e.g., nitrile rubber).

Respiratory Protection

If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

Engineering Controls

Use in a well-ventilated area, preferably in a
chemical fume hood. Ensure eyewash stations

and safety showers are readily available.

Section 9: Stability and Reactivity

Aspect

Information

Reactivity

No data available

Chemical Stability

Stable under recommended storage conditions.

Possibility of Hazardous Reactions

No data available

Conditions to Avoid

Direct sunlight, heat, and moisture.

Incompatible Materials

Strong acids, strong alkalis, strong oxidizing

agents, and strong reducing agents.

Hazardous Decomposition Products

Under fire conditions, may produce carbon
oxides, nitrogen oxides, and hydrogen chloride

gas.

Section 10: Ecological Information

This chemical is classified as harmful to aquatic life with long-lasting effects (H412). Specific

quantitative ecotoxicity data is not publicly available.
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Endpoint

Species

Value

LC50 (Fish)

No data available

No data available

EC50 (Daphnia)

No data available

No data available

Persistence and Degradability

No data available

Bioaccumulative Potential

No data available

Mobility in Soll No data available

Section 11: Disposal Considerations

Disposal of 1-(2-Chloroethyl)azepane hydrochloride and its containers must be in
accordance with all applicable local, regional, national, and international regulations. Contact a
licensed professional waste disposal service to dispose of this material.

Section 12: Transport Information

Proper

Regulation UN Number Shipping Hazard Class Packing Group

Name

TOXIC SOLID,
ORGANIC,
N.O.S. (1-(2-

UN2811 6.1 I
Chloroethyl)azep

DOT/IATA

ane

hydrochloride)

This transport information is for guidance only. Please consult the relevant regulations for full
details.

Section 13: Experimental Protocols

The toxicological and ecotoxicological data for this compound would typically be generated
following standardized guidelines from organizations such as the Organisation for Economic

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b046935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Co-operation and Development (OECD). Below are brief overviews of the relevant test
guidelines.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method) This method is used to estimate
the acute oral toxicity of a substance. The test involves administering the substance to a small
group of animals (usually rats) in a stepwise procedure using defined doses. The outcome of
the test (mortality or survival) at one step determines the dose for the next step. The method
allows for classification into one of the GHS acute toxicity categories.

Acute Dermal Toxicity - OECD 402 This guideline details a procedure for assessing the acute
toxicity of a substance applied to the skin. A single dose of the substance is applied to a small
area of the skin of experimental animals (usually rabbits or rats) and covered with a porous
gauze dressing for 24 hours. The animals are observed for signs of toxicity and mortality over a
period of 14 days.

Acute Dermal Irritation/Corrosion - OECD 404 This test evaluates the potential of a substance
to cause skin irritation or corrosion. A small amount of the test substance is applied to the
shaved skin of an animal (typically a rabbit) under a gauze patch for a set period (usually 4
hours). The skin is then observed for signs of erythema (redness) and edema (swelling) at
specific intervals.

Acute Eye Irritation/Corrosion - OECD 405 This guideline is used to assess the potential of a
substance to cause eye irritation or corrosion. A small, measured amount of the substance is
instilled into the conjunctival sac of one eye of an experimental animal (usually a rabbit), while
the other eye serves as a control. The eyes are examined for signs of corneal opacity, iritis,
conjunctival redness, and chemosis at specific time points.

Fish, Acute Toxicity Test - OECD 203 This test is designed to determine the concentration of a
substance that is lethal to 50% of a test population of fish (LC50) over a short exposure period
(typically 96 hours). Fish are exposed to a range of concentrations of the test substance in a
controlled environment, and mortality is recorded at regular intervals.

Daphnia sp. Acute Immobilisation Test - OECD 202 This test assesses the acute toxicity of a
substance to aquatic invertebrates. Daphnia magna, a small crustacean, are exposed to
various concentrations of the test substance for 48 hours. The concentration that causes
immobilization in 50% of the daphnids (EC50) is determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Safety Guide: 1-(2-
Chloroethyl)azepane Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046935#1-2-chloroethyl-azepane-hydrochloride-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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